Cas no 932301-96-7 (methyl 4-(3-methoxyphenyl)methoxy-2-{(2-methylphenyl)methylsulfanyl}quinoline-3-carboxylate)

• Product Name: methyl 4-(3-methoxyphenyl)methoxy-2-{(2-methylphenyl)methylsulfanyl}quinoline-3-carboxylate
• CAS No: 932301-96-7
• MF: C₂₇H₂₅NO₄S
• MW: 459.556706190109
• CID: 5428156
• Update Time: 2025-06-26

methyl 4-(3-methoxyphenyl)methoxy-2-{(2-methylphenyl)methylsulfanyl}quinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• FKSPLQQRBPEVDE-UHFFFAOYSA-N
• methyl 4-(3-methoxyphenyl)methoxy-2-{(2-methylphenyl)methylsulfanyl}quinoline-3-carboxylate

• Inchi： 1S/C27H25NO4S/c1-18-9-4-5-11-20(18)17-33-26-24(27(29)31-3)25(22-13-6-7-14-23(22)28-26)32-16-19-10-8-12-21(15-19)30-2/h4-15H,16-17H2,1-3H3
• InChI Key： FKSPLQQRBPEVDE-UHFFFAOYSA-N
• SMILES： N1=C2C(C=CC=C2)=C(OCC2=CC=CC(OC)=C2)C(C(OC)=O)=C1SCC1=CC=CC=C1C

Additional information on methyl 4-(3-methoxyphenyl)methoxy-2-{(2-methylphenyl)methylsulfanyl}quinoline-3-carboxylate

Methyl 4-(3-Methoxyphenyl)methoxy-2-{(2-Methylphenyl)methylsulfanyl}quinoline-3-carboxylate (CAS No. 932301-96-7): A Comprehensive Overview

Methyl 4-(3-methoxyphenyl)methoxy-2-{(2-methylphenyl)methylsulfanyl}quinoline-3-carboxylate (CAS No. 932301-96-7) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of quinoline and exhibits a unique combination of functional groups, including methoxy, methylsulfanyl, and carboxylate moieties. These structural features contribute to its potential biological activities and therapeutic applications.

The chemical structure of methyl 4-(3-methoxyphenyl)methoxy-2-{(2-methylphenyl)methylsulfanyl}quinoline-3-carboxylate is characterized by a quinoline core, which is a common scaffold in many biologically active compounds. The presence of the methoxy group at the 3-position of the phenyl ring and the methylsulfanyl group attached to the quinoline ring adds to its structural complexity and may influence its pharmacological properties. The carboxylate ester at the 3-position of the quinoline ring further enhances its solubility and bioavailability.

Recent studies have explored the potential therapeutic applications of methyl 4-(3-methoxyphenyl)methoxy-2-{(2-methylphenyl)methylsulfanyl}quinoline-3-carboxylate. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential use in treating inflammatory diseases. Additionally, preliminary in vivo studies have demonstrated its efficacy in reducing inflammation in animal models of arthritis.

Another promising application of methyl 4-(3-methoxyphenyl)methoxy-2-{(2-methylphenyl)methylsulfanyl}quinoline-3-carboxylate is in cancer therapy. Research has indicated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways such as the PI3K/Akt and MAPK pathways, which are often dysregulated in cancer cells. These findings suggest that this compound may have potential as a novel anticancer agent.

In addition to its anti-inflammatory and anticancer properties, methyl 4-(3-methoxyphenyl)methoxy-2-{(2-methylphenyl)methylsulfanyl}quinoline-3-carboxylate has also been investigated for its neuroprotective effects. Studies have shown that this compound can protect neurons from oxidative stress and reduce neuroinflammation, making it a potential candidate for treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The synthesis of methyl 4-(3-methoxyphenyl)methoxy-2-{(2-methylphenyl)methylsulfanyl}quinoline-3-carboxylate involves several steps, including the formation of the quinoline core and the subsequent introduction of the functional groups. One common synthetic route involves the condensation of an appropriate aniline derivative with a β-keto ester, followed by cyclization to form the quinoline ring. The methoxy and methylsulfanyl groups are then introduced through selective functionalization reactions. This synthetic strategy allows for the preparation of this compound with high purity and yield.

The physicochemical properties of methyl 4-(3-methoxyphenyl)methoxy-2-{(2-methylphenyl)methylsulfanyl}quinoline-3-carboxylate have been extensively studied to understand its behavior in different environments. It has been found to be moderately soluble in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol, which facilitates its use in biological assays. Its melting point and other physical characteristics have also been determined, providing valuable information for its handling and storage.

In terms of safety and toxicity, preliminary studies have indicated that methyl 4-(3-methoxyphenyl)methoxy-2-{(2-methylphenyl)methylsulfanyl}quinoline-3-carboxylate exhibits low toxicity at therapeutic concentrations. However, further research is needed to fully evaluate its safety profile, particularly in long-term use. Preclinical studies are currently underway to assess its pharmacokinetics, metabolism, and potential side effects.

The future prospects for methyl 4-(3-meth oxy phen yl)me thoxy -2 -{(2-me th yl ph en yl)me th ylsul fany l}qui no line -3-ca rbo xyla te are promising. Ongoing clinical trials are exploring its efficacy in treating various diseases, including inflammatory disorders, cancer, and neurodegenerative conditions. The results from these trials will provide crucial insights into its therapeutic potential and pave the way for its development as a novel drug candidate.

In conclusion, methyl 4-(3-meth oxy phen yl)me thoxy -2 -{(2-me th yl ph en yl)me th ylsul fany l}qui no line -3-ca rbo xyla te (CAS No. 932301-96-7) is a multifaceted compound with a wide range of potential applications in medicine. Its unique chemical structure and biological activities make it an exciting area of research for scientists and pharmaceutical companies alike. As more data becomes available from ongoing studies, it is likely that this compound will play an increasingly important role in the development of new therapies for various diseases.